5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide

• IUPAC Name: 5-(2-chloro-4-nitrophenyl)-N-(furan-2-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C16H11ClN2O5/c17-13-8-10(19(21)22)3-4-12(13)14-5-6-15(24-14)16(20)18-9-11-2-1-7-23-11/h1-8H,9H2,(H,18,20)
• InChI Key: GRXZIOUVKBXKFB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C16H11ClN2O5
• Molecular Weight: 346.72 g/mol

Description

5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide, also known as CNF, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. CNF is a furan derivative that possesses unique properties, making it an attractive candidate for various scientific studies. In

Scientific Research Applications

5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide has been extensively studied for its potential applications in biomedical research. One of the primary uses of 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide is as a fluorescent probe for imaging biological systems. 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide possesses unique fluorescent properties that allow it to be used for imaging cellular structures and processes. Additionally, 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide has been shown to be an effective inhibitor of certain enzymes, making it a valuable tool for studying enzyme kinetics and inhibition.

Mechanism of Action

The mechanism of action of 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide involves the binding of the compound to specific target molecules. 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide has been shown to bind to enzymes and proteins, inhibiting their activity. Additionally, 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide has been shown to interact with cellular membranes, altering their properties and functions. The exact mechanism of action of 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide is still being studied, and further research is needed to fully understand its effects.
Biochemical and Physiological Effects
5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide can inhibit the activity of certain enzymes, including proteases and kinases. Additionally, 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. In vivo studies have demonstrated that 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide can cross the blood-brain barrier, making it a potential candidate for neurological research.

Advantages and Limitations for Lab Experiments

5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide possesses several advantages and limitations for lab experiments. One of the primary advantages of 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide is its unique fluorescent properties, making it a valuable tool for imaging biological systems. Additionally, 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide has been shown to be an effective inhibitor of certain enzymes, making it a valuable tool for studying enzyme kinetics and inhibition. However, 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide also possesses limitations, including its potential toxicity and limited solubility in aqueous solutions. These limitations must be considered when designing experiments involving 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide.

Future Directions

There are several future directions for research involving 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide. One potential direction is the development of 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide-based therapeutics for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide and its effects on cellular processes. Further optimization of the synthesis method for 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide may also lead to increased yields and decreased costs, making it a more viable option for large-scale production.
Conclusion
In conclusion, 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide, or 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide, is a furan derivative that possesses unique properties that make it an attractive candidate for various scientific studies. 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide has potential applications in biomedical research, including as a fluorescent probe for imaging biological systems and as an inhibitor of certain enzymes. Further research is needed to fully understand the mechanism of action of 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide and its effects on cellular processes.

Synthesis Methods

The synthesis of 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide involves the reaction of 2-chloro-4-nitrophenyl isocyanate with 2-furylmethylamine in the presence of a base. The reaction proceeds through an intermediate that is further cyclized to form the furan ring. The resulting product is then purified through column chromatography to obtain pure 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide. The synthesis method has been optimized to produce high yields of 5-(2-chloro-4-nitrophenyl)-N-(2-furylmethyl)-2-furamide, making it a viable option for large-scale production.